Cas no 885466-67-1 ((4-(oxazol-2-yl)phenyl)methanamine)

• Product Name: (4-(oxazol-2-yl)phenyl)methanamine
• CAS No: 885466-67-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD19441135
• CID: 844961
• PubChem ID: 82468132
• Update Time: 2025-09-22

(4-(oxazol-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(oxazol-2-yl)phenyl)methanamine
• (4-(Oxazol-2-yl)phenyl)methanamine hydrochloride
• 4-(2-Oxazolyl)benzenemethanamine (ACI)
• [4-(1,3-Oxazol-2-yl)phenyl]methanamine
• Benzenemethanamine, 4-(2-oxazolyl)-
• AKOS022769633
• DB-327789
• 1-[4-(1,3-oxazol-2-yl)phenyl]methanamine
• 885466-67-1

• MDL： MFCD19441135
• Inchi： 1S/C10H10N2O/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7,11H2
• InChI Key： GWPQVUBGKVXPKR-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC(CN)=CC=2)OC=C1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.155

(4-(oxazol-2-yl)phenyl)methanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles